Cas no 101485-50-1 (desvancosaminyl vancomycin)

desvancosaminyl vancomycin structure
desvancosaminyl vancomycin structure
Product Name:desvancosaminyl vancomycin
CAS No:101485-50-1
Molecular Formula:C59H62N8O22Cl2
Molecular Weight:1306.07
CID:3162334
PubChem ID:447876

desvancosaminyl vancomycin Properties

Names and Identifiers

    • desvancosaminyl vancomycin
    • desvancosamine vancomycin
    • pseudovancomycin
    • vancomycin pseudoaglycon
    • Devancosaminyl-vancomycin
    • CHEBI:47395
    • vancomycin pseudoaglycone
    • Desvancosaminyl-vancomycin
    • devancoaminyl vancomycin
    • C20720
    • 101485-50-1
    • DB04529
    • G91014
    • Q27120775
    • InChIKey: QCHYVJAUGVHJHX-PZIRYZLHSA-N
    • Inchi: InChI=1S/C59H62Cl2N8O22/c1-20(2)10-30(63-3)52(80)68-44-46(75)22-5-8-34(28(60)12-22)88-36-14-24-15-37(51(36)91-59-50(79)49(78)48(77)38(19-70)90-59)89-35-9-6-23(13-29(35)61)47(76)45-57(85)67-43(58(86)87)27-16-25(71)17-33(73)40(27)26-11-21(4-7-32(26)72)41(54(82)69-45)66-55(83)42(24)65-53(81)31(18-39(62)74)64-56(44)84/h4-9,11-17,20,30-31,38,41-50,59,63,70-73,75-79H,10,18-19H2,1-3H3,(H2,62,74)(H,64,84)(H,65,81)(H,66,83)(H,67,85)(H,68,80)(H,69,82)(H,86,87)/t30-,31+,38-,41-,42-,43+,44-,45+,46-,47-,48-,49+,50-,59+/m1/s1
    • SMILES: CC(C)CC(C(=O)NC1C(C2=CC(=C(C=C2)OC3=CC4=CC(=C3OC5C(C(C(C(O5)CO)O)O)O)OC6=C(C=C(C=C6)C(C7C(=O)NC(C8=C(C(=CC(=C8)O)O)C9=C(C=CC(=C9)C(C(=O)N7)NC(=O)C4NC(=O)C(NC1=O)CC(=O)N)O)C(=O)O)O)Cl)Cl)O)NC

Computed Properties

  • Exact Mass: 1304.34000
  • Hydrogen Bond Donor Count: 18
  • Hydrogen Bond Acceptor Count: 23
  • Rotatable Bond Count: 11
  • Monoisotopic Mass: 1304.3355710g/mol
  • Heavy Atom Count: 91
  • Complexity: 2620
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -2.4
  • Topological Polar Surface Area: 486Ų

Experimental Properties

  • LogP: 2.99480
  • PSA: 486.01000

desvancosaminyl vancomycin Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-391554-1 mg
Desvancosaminyl Vancomycin,
101485-50-1
1mg
¥2,708.00 2023-07-10

desvancosaminyl vancomycin Suppliers

Hubei Rhino Pharmaceutical Tech.co.,Ltd.
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(CAS:101485-50-1)
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Hubei Yangxin Pharmaceutical Technology Co., Ltd
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(CAS:101485-50-1)
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Shanghai Aladdin Biochemical Technology Co., Ltd
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(CAS:101485-50-1)
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:101485-50-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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